Dimethyl carbonate
Overview
Description
Dimethyl carbonate (DMC) is an organic compound with the formula OC(OCH3)2. It is a colorless, flammable liquid and is classified as a carbonate ester . This compound has found use as a methylating agent and as a co-solvent in lithium-ion batteries . Notably, dimethyl carbonate is a weak methylating agent, and is not considered as a carcinogen .
Synthesis Analysis
DMC can be synthesized using CO2 as a feedstock by two major processes—the direct route of carbonylation of alcohols and the indirect route of alcoholysis of urea . The reaction mechanisms and corresponding catalysts that were previously investigated are discussed . The major challenges associated with the conversion of CO2 to DMC are the low yields, low DMC selectivity, and thermodynamic limitations (alcohol carbonylation) of reversible reactions with low equilibrium constants .Molecular Structure Analysis
The molecular structure of DMC is OC(OCH3)2 .Chemical Reactions Analysis
DMC is a versatile, non-toxic, biodegradable reagent with tunable chemical reactivity. It serves as a green alternative to dimethyl sulfate or methyl halides and phosgene for methylation and carboxylation reactions . The reactions of DMC and its derivatives have been extensively studied .Physical And Chemical Properties Analysis
DMC is a colorless flammable liquid .Scientific Research Applications
Alkoxycarbonylation Agent
- Application Summary: DMC is used as an alkoxycarbonylating agent in industry and fine synthesis .
- Methods of Application: The application involves the use of DMC under appropriate conditions to undergo B Ac 2- or B Al 2-nucleophilic substitution .
- Results or Outcomes: The use of DMC as an alkoxycarbonylating agent has led to the development of chlorine-free methodologies focused on the use of CO2 and CO2-based compounds as feedstocks, promoters, and reaction media .
Alkylating Agent
- Application Summary: DMC is used as an alkylating agent, including allylic alkylation using palladium catalysts and the Pd/Ti bimetallic system .
- Methods of Application: The application involves the use of DMC under appropriate conditions to undergo B Ac 2- or B Al 2-nucleophilic substitution .
- Results or Outcomes: The use of DMC as an alkylating agent has led to the development of chlorine-free methodologies focused on the use of CO2 and CO2-based compounds as feedstocks, promoters, and reaction media .
Synthesis of Olefins and Ethers
- Application Summary: DMC is used in the synthesis of olefins and ethers under both liquid and gas phase conditions via thermal decarboxylation .
- Methods of Application: The application involves the use of DMC under thermal conditions to undergo decarboxylation .
- Results or Outcomes: The use of DMC in the synthesis of olefins and ethers has led to the development of chlorine-free methodologies focused on the use of CO2 and CO2-based compounds as feedstocks, promoters, and reaction media .
Power-to-Fuel Concept
- Application Summary: DMC is increasingly recognized as a viable fuel in the Power-to-Fuel concept .
- Methods of Application: The Power-to-Fuel concept uses surplus electricity-powered H2 and CO2 to produce future fuels .
- Results or Outcomes: The use of DMC in the Power-to-Fuel concept has led to the development of sustainable energy production methods .
Synthesis of Dimethyl Carbonate
- Application Summary: DMC is synthesized using various methods such as methanol oxidation carbonylation method, gas-phase methyl nitrite method, and the direct synthesis of CO2 and methanol method .
- Methods of Application: The key to the industrial application of DMC synthesis technology is the design and development of high-performance catalysts .
- Results or Outcomes: The development of these methods has made much progress in the synthesis process and development of catalysts .
Solvent in Various Industries
- Application Summary: DMC is widely used as a solvent in various industries such as the production of polycarbonate, isocyanate, polyurethane, and other chemicals .
- Methods of Application: DMC is used due to its good reactivity and compatibility with other solvents .
- Results or Outcomes: The use of DMC as a solvent has led to the development of low-toxic solvents, raw materials for pesticide production, pharmaceutical industry supplies, coating solvents, etc .
Safety And Hazards
Future Directions
The worldwide urge to embrace a sustainable and bio-compatible chemistry has led industry and academia to develop chlorine-free methodologies focused on the use of CO2 and CO2-based compounds as feedstocks, promoters, and reaction media . The development of efficient and green synthetic routes for DMC has attracted extensive attention .
properties
IUPAC Name |
dimethyl carbonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6O3/c1-5-3(4)6-2/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEJIGPNLZYLLBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6O3, Array | |
Record name | DIMETHYL CARBONATE | |
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Record name | DIMETHYL CARBONATE | |
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Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9029192 | |
Record name | Dimethyl carbonate | |
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Molecular Weight |
90.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dimethyl carbonate appears as a clear, colorless liquid with a pleasant odor. Denser than water and slightly soluble in water. Vapors are heavier than air. Used to make other chemicals and as a special purpose solvent., Liquid, Colorless liquid; Not miscible or difficult to mix in water; [MSDSonline] Pleasant odor; [Hawley], COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. | |
Record name | DIMETHYL CARBONATE | |
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Record name | Carbonic acid, dimethyl ester | |
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Record name | DIMETHYL CARBONATE | |
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Boiling Point |
90.5 °C, 90.00 to 91.00 °C. @ 760.00 mm Hg, 90 °C | |
Record name | DIMETHYL CARBONATE | |
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Record name | Dimethyl carbonate | |
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Flash Point |
31 °F (NFPA, 2010), 14 °C (Closed cup), 18 °C (Open cup), 18 °C o.c. | |
Record name | DIMETHYL CARBONATE | |
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Solubility |
Miscible with alcohol and ether, Miscible with acids and alkalies; stable in the presence of water; soluble in most organic solvents, Soluble in oxygenated solvents, Solubility in water: none | |
Record name | DIMETHYL CARBONATE | |
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Record name | DIMETHYL CARBONATE | |
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Density |
1.0636 g/cu cm at 25 °C, Relative density (water = 1): 1.07 | |
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Vapor Density |
Relative vapor density (air = 1): 3.1 | |
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Vapor Pressure |
55.36 [mmHg], 55.364 mm Hg at 25 °C, Vapor pressure, kPa at 25 °C: 7.4 | |
Record name | Dimethyl carbonate | |
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Product Name |
Dimethyl carbonate | |
Color/Form |
Colorless liquid | |
CAS RN |
616-38-6 | |
Record name | DIMETHYL CARBONATE | |
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Melting Point |
0.5 °C, 3 °C | |
Record name | DIMETHYL CARBONATE | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
Citations
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